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Compound of Interest

Compound Name: Adrafinil

Cat. No.: B1666621

Essential Safety and Handling Guide for Adrafinil

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Adrafinil in a laboratory setting. The following procedural guidance is designed to ensure the
safe execution of research activities involving this compound.

Quantitative Data Summary

A summary of key quantitative data for Adrafinil is presented below for easy reference.

Property Value Source
Molecular Formula C15H15sNOsS PubChem[1]
Molecular Weight 289.35 g/mol PubChem[1]
Appearance White to light yellow powder or TCl

crystals
Melting Point 151.0to 154.0 °C TCI
Oral LD50 (Mouse) 1,950 mg/kg Cayman SDS
Intraperitoneal LD50 (Mouse) 859 mg/kg Cayman SDS
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure to Adrafinil. The required level of
protection varies depending on the procedure being performed.

Procedure Required PPE

Handling Unopened Containers Laboratory CoatSafety GlassesNitrile Gloves

Laboratory Coat (long-sleeved)Safety Goggles
o ) ) o (providing full coverage)Double Nitrile GlovesN-
Weighing and Transferring Solid Adrafinil . ) ) )
95 Respirator (if not handled in a ventilated

enclosure)[2]

_ _ Laboratory Coat (long-sleeved)Safety
Preparing Solutions o
GogglesNitrile Gloves

Handling Solutions of Adrafinil Laboratory CoatSafety GlassesNitrile Gloves

Disposal of Waste Laboratory CoatSafety GogglesNitrile Gloves

Note: Always inspect gloves for tears or punctures before and during use. Change gloves
immediately if they become contaminated. Wash hands thoroughly after removing gloves.

Experimental Protocols: Safe Handling Procedures

Adherence to the following step-by-step protocols is crucial for the safe handling of Adrafinil.

Weighing Solid Adrafinil

e Preparation:

[¢]

Designate a specific area for weighing Adrafinil.

Whenever possible, use a ventilated balance enclosure or a chemical fume hood to

[¢]

minimize the risk of inhaling airborne powder.

If a ventilated enclosure is not available, an N-95 respirator should be worn.

[¢]

o

Cover the work surface with disposable bench paper.
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e "Tare Method" for Weighing:

o

Place a labeled, sealable container on the balance and tare it.

Move the container to the fume hood or ventilated enclosure.

[¢]

[¢]

Carefully add the Adrafinil powder to the container.

Seal the container and return it to the balance to obtain the final weight.

[e]

o

Make any necessary adjustments to the weight inside the fume hood or enclosure.
e Post-Weighing:

o Clean any spills immediately using a wet paper towel. Avoid dry sweeping, which can
generate dust.

o Dispose of all contaminated disposable materials (e.g., weigh paper, gloves, bench paper)
in a designated waste container.

Preparing Adrafinil Solutions

e Preparation:
o Conduct all solution preparations in a chemical fume hood.

o Ensure all necessary equipment (e.g., glassware, stir plates, solvents) is clean and readily
accessible.

o Label the final storage container with the chemical name, concentration, date, and your
initials.

e Procedure:
o Add the desired volume of solvent to a suitable mixing container.

o Slowly add the pre-weighed Adrafinil powder to the solvent while stirring to facilitate
dissolution.
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o Once the Adrafinil is completely dissolved, transfer the solution to the labeled storage
container.

o Rinse the mixing container with a small amount of solvent and add the rinse to the storage
container to ensure a complete transfer.

o Post-Preparation:
o Clean all non-disposable equipment thoroughly.
o Dispose of any contaminated disposable items in the appropriate waste stream.

Operational and Disposal Plans

A clear plan for the entire lifecycle of Adrafinil in the laboratory, from receipt to disposal, is
essential for maintaining a safe working environment.

Logical Workflow for Handling Adrafinil
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Caption: Workflow for the safe handling of Adrafinil.
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Disposal Plan

Adrafinil is not classified as a hazardous waste according to typical safety data sheets.
However, it should be disposed of responsibly to prevent environmental contamination.

¢ Solid Adrafinil Waste:

o Collect excess solid Adrafinil and any materials heavily contaminated with the powder
(e.g., spill cleanup materials) in a clearly labeled, sealed container.

o Dispose of this container through your institution's chemical waste program for non-
hazardous materials.

 Liquid Adrafinil Waste (Solutions):

o Aqueous solutions of Adrafinil may be suitable for drain disposal if permitted by your local
regulations and institutional policies. Consult with your institution's Environmental Health
and Safety (EHS) department before disposing of any chemical waste down the drain.

o If drain disposal is not permitted, collect the liquid waste in a labeled, sealed container and
dispose of it through your institution's chemical waste program.

o Empty Containers:
o Triple rinse empty Adrafinil containers with a suitable solvent (e.g., water or ethanol).
o Collect the rinsate as chemical waste.

o Deface the label on the empty container before disposing of it in the regular trash or
recycling, as per your institution's guidelines.

e Contaminated PPE:

o Dispose of contaminated gloves, disposable lab coats, and other PPE in a designated
solid waste container.

Always consult your institution's specific waste disposal guidelines and your local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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